92-31-9

Tolonium chloride

In Stock

• CAS RN:
• 92-31-9

• Formula:
• C15H16ClN3S

• InChI:
• InChI=1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H

• InChIKey:
• GEDVVYWLPUPJJZ-UHFFFAOYSA-N

• Metachromatic dye suitable for a wide variety of histological staining procedures.
  Tolonium chloride is an organic chloride salt having 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium (tolonium) as the counterion. It is a blue nuclear counterstain that can be used to demonstrate Nissl substance and is also useful for staining mast cell granules, both in metachromatic and orthochromatic techniques. It has a role as a fluorochrome, a histological dye and a diagnostic agent. It contains a tolonium.
  A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery.
  

N-benzyl-4-methylpiperazine-1-carbothioamide

In Stock

• CAS RN:
• 21492-31-9

• Formula:
• C13H19N3S

• InChI:
• InChI=1S/C13H19N3S/c1-15-7-9-16(10-8-15)13(17)14-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,14,17)

• InChIKey:
• FKHHRFNRWWHCBQ-UHFFFAOYSA-N

• N-benzyl-4-methylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C13H19N3S and its molecular weight is 249.38. The purity is usually 95%.

Cobalt (II) cyanide

• CAS RN:
• 26292-31-9

• Formula:
• C-H2-O3.Co

• Cobalt (II) cyanide is a useful research compound. Its molecular formula is C-H2-O3.Co. The purity is usually 95%.

4-Bromofluorobenzene-d4

In Stock

• CAS RN:
• 50592-31-9

• Formula:
• C6H4BrF

• InChI:
• InChI=1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H/i1D,2D,3D,4D

• InChIKey:
• AITNMTXHTIIIBB-RHQRLBAQSA-N

• p-Bromofluorobenzene-d4 is the isotope labelled analog of p-Bromofluorobenzene ;  a dihalogenated benzene used in the preparation of pharmaceutical compounds such as atypical antipsychotic agents.
  
  

3-[(Prop-2-en-1-yl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 500292-31-9

• Formula:
• C10H11NO4S

• InChI:
• InChI=1S/C10H11NO4S/c1-2-6-11-16(14,15)9-5-3-4-8(7-9)10(12)13/h2-5,7,11H,1,6H2,(H,12,13)

• InChIKey:
• CBBMWYALVWTFIS-UHFFFAOYSA-N

• 3-[(Prop-2-en-1-yl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C10H11NO4S and its molecular weight is 241.26. The purity is usually 95%.

6-(2,3-Dimethoxyphenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898792-31-9

• Formula:
• C14H18O5

• InChI:
• InChI=1S/C14H18O5/c1-18-12-8-5-6-10(14(12)19-2)11(15)7-3-4-9-13(16)17/h5-6,8H,3-4,7,9H2,1-2H3,(H,16,17)

• InChIKey:
• SUXHKLKUXVORJA-UHFFFAOYSA-N

• 6-(2,3-Dimethoxyphenyl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.

5-{[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]sulfanyl}-1,3-dimethyl-7-(2-methylpropyl)-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893392-31-9

• Formula:
• C20H29N5O4S

• InChI:
• InChI=1S/C20H29N5O4S/c1-11(2)7-14-21-17-16(19(27)24(6)20(28)23(17)5)18(22-14)30-10-15(26)25-8-12(3)29-13(4)9-25/h11-13H,7-10H2,1-6H3

• InChIKey:
• CRKKUGBHCBGSLJ-UHFFFAOYSA-N

• 5-{[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]sulfanyl}-1,3-dimethyl-7-(2-methylpropyl)-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H29N5O4S and its molecular weight is 435.5 g/mol. The purity is usually 95%.

4-[(E)-2-(7-heptoxy-4,4-dimethyl-1,1-dioxo-2,3-dihydrothiochromen-6-yl)prop-1-enyl]benzoic acid

In Stock

• CAS RN:
• 144092-31-9

• Formula:
• C28H36O5S

• InChI:
• InChI=1S/C28H36O5S/c1-5-6-7-8-9-15-33-25-19-26-24(28(3,4)14-16-34(26,31)32)18-23(25)20(2)17-21-10-12-22(13-11-21)27(29)30/h10-13,17-19H,5-9,14-16H2,1-4H3,(H,29,30)/b20-17+

• InChIKey:
• JEIWQRITHXYGIF-LVZFUZTISA-N

• Potent, selective retinoic acid receptor (RAR) antagonist (IC50 values are 60 nM, 2400 nM and 3300 nM for RARα, RARβ and RARγ, respectively). Active in vitro.
  Ro 41-5253 is a thiochromane that is 3,4-dihydro-2H-1-benzothiopyran S,S-dioxide in which the hydrogens at position 4 are both replaced by methyl groups, the hydrogens at position 7 is replaced by a heptyloxy group, while the hydrogen at position 6 is replaced by a 1-phenylprop-1-en-2-yl group, the phenyl group of which is substituted at the para position by a carboxy group. It is a selective antagonist for retinoic acid receptor alpha. It has a role as a retinoic acid receptor alpha antagonist and an apoptosis inducer. It is a thiochromane, a sulfone, a member of benzoic acids and an aromatic ether.
  

N-(benzo[d]thiazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1014092-31-9

• Formula:
• C13H12N4OS

• InChI:
• InChI=1S/C13H12N4OS/c1-8-5-11(16-17(8)2)13(18)15-9-3-4-12-10(6-9)14-7-19-12/h3-7H,1-2H3,(H,15,18)

• InChIKey:
• ODCZECRPPDYNJC-UHFFFAOYSA-N

• N-(benzo[d]thiazol-5-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H12N4OS and its molecular weight is 272.33. The purity is usually 95%.

1-(3-Hydroxyphenyl)-4-ethylcarbamoyl-piperazine

In Stock

• CAS RN:
• 1221792-31-9

• Formula:
• C13H19N3O2

• InChI:
• InChI=1S/C13H19N3O2/c1-2-14-13(18)16-8-6-15(7-9-16)11-4-3-5-12(17)10-11/h3-5,10,17H,2,6-9H2,1H3,(H,14,18)

• InChIKey:
• ITZLDKAKYLKOHY-UHFFFAOYSA-N

• 1-(3-Hydroxyphenyl)-4-ethylcarbamoyl-piperazine is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.

2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(1-cyanocyclopentyl)acetamide

Usually In Stock

• CAS RN:
• 1043192-31-9

• Formula:
• C16H17N3OS2

• InChI:
• InChI=1S/C16H17N3OS2/c17-11-16(7-3-4-8-16)19-14(20)10-22-15-18-13-6-2-1-5-12(13)9-21-15/h1-2,5-6H,3-4,7-10H2,(H,19,20)

• InChIKey:
• CJVKOLFULAILCZ-UHFFFAOYSA-N

• 2-(4H-3,1-benzothiazin-2-ylsulfanyl)-N-(1-cyanocyclopentyl)acetamide is a useful research compound. Its molecular formula is C16H17N3OS2 and its molecular weight is 331.45. The purity is usually 95%.

3-{3-[(2-Chlorophenyl)methoxy]phenyl}-1-phenylpyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234692-31-9

• Formula:
• C23H17ClN2O2

• InChI:
• InChI=1S/C23H17ClN2O2/c24-22-12-5-4-7-18(22)16-28-21-11-6-8-17(13-21)23-19(15-27)14-26(25-23)20-9-2-1-3-10-20/h1-15H,16H2

• InChIKey:
• KGFAQBZKDJCRNC-UHFFFAOYSA-N

• 3-{3-[(2-Chlorophenyl)methoxy]phenyl}-1-phenylpyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H17ClN2O2 and its molecular weight is 388.85. The purity is usually 95%.

N-(2-methylbenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

In Stock

• CAS RN:
• 1242992-31-9

• Formula:
• C27H28N4O2S

• InChI:
• InChI=1S/C27H28N4O2S/c1-17-6-5-9-20(14-17)22-16-34-24-23(22)29-27(30-26(24)33)31-12-10-19(11-13-31)25(32)28-15-21-8-4-3-7-18(21)2/h3-9,14,16,19H,10-13,15H2,1-2H3,(H,28,32)(H,29,30,33)

• InChIKey:
• QXVAEZHJEFABRO-UHFFFAOYSA-N

• N-(2-methylbenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C27H28N4O2S and its molecular weight is 472.61. The purity is usually 95%.

2-fluoro-N-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)benzamide

In Stock

• CAS RN:
• 1797292-31-9

• Formula:
• C17H20FN5O

• InChI:
• InChI=1S/C17H20FN5O/c18-15-6-2-1-5-14(15)17(24)20-8-7-19-16-11-13(12-21-22-16)23-9-3-4-10-23/h1-2,5-6,11-12H,3-4,7-10H2,(H,19,22)(H,20,24)

• InChIKey:
• RRNVCBYFIFPKII-UHFFFAOYSA-N

• 2-fluoro-N-(2-((5-(pyrrolidin-1-yl)pyridazin-3-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C17H20FN5O and its molecular weight is 329.379. The purity is usually 95%.

Benzo[c][1,2,5]thiadiazol-5-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797692-31-9

• Formula:
• C14H17N3O3S2

• InChI:
• InChI=1S/C14H17N3O3S2/c1-9(2)8-22(19,20)11-6-17(7-11)14(18)10-3-4-12-13(5-10)16-21-15-12/h3-5,9,11H,6-8H2,1-2H3

• InChIKey:
• GOBLMJIJYOGYCR-UHFFFAOYSA-N

• Benzo[c][1,2,5]thiadiazol-5-yl(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H17N3O3S2 and its molecular weight is 339.43. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(3-(4-fluorophenoxy)phenyl)methanone

In Stock

• CAS RN:
• 1797892-31-9

• Formula:
• C20H18FNO2

• InChI:
• InChI=1S/C20H18FNO2/c21-15-7-11-18(12-8-15)24-19-6-1-3-14(13-19)20(23)22-16-4-2-5-17(22)10-9-16/h1-4,6-8,11-13,16-17H,5,9-10H2

• InChIKey:
• WFJRADOLXXDTPF-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(3-(4-fluorophenoxy)phenyl)methanone is a useful research compound. Its molecular formula is C20H18FNO2 and its molecular weight is 323.367. The purity is usually 95%.

5-(4-Chloro-2-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248292-31-9

• Formula:
• C10H7ClFNO4

• InChI:
• InChI=1S/C10H7ClFNO4/c11-5-1-2-6(7(12)3-5)10(8(14)15)4-13-9(16)17-10/h1-3H,4H2,(H,13,16)(H,14,15)

• InChIKey:
• SMZXEIQHUBTYCJ-UHFFFAOYSA-N

• 5-(4-Chloro-2-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H7ClFNO4 and its molecular weight is 259.62. The purity is usually 95%.